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Compound of Interest

Compound Name: 2-(Hydroxymethyl)cyclopentanone

CAS No.: 20618-42-2

Cat. No.: B1310601

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Hydroxymethyl)cyclopentanone is a versatile bifunctional molecule that serves as a

valuable building block in organic synthesis. Its structure, combining a ketone and a primary

alcohol within a cyclopentane ring, allows for a wide range of chemical transformations, making

it an important intermediate in the synthesis of various complex molecules, including

pharmaceuticals and natural products. This guide provides a comprehensive analysis of its

structure, incorporating available spectroscopic data, and detailed experimental protocols for its

synthesis and characterization.

Chemical and Physical Properties
2-(Hydroxymethyl)cyclopentanone, with the chemical formula C6H10O2, is a colorless to

pale yellow liquid.[1] Its fundamental properties are summarized in the table below.
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Property Value Reference

IUPAC Name
2-(hydroxymethyl)cyclopentan-

1-one
[2]

CAS Number 20618-42-2 [2]

Molecular Formula C6H10O2 [2]

Molecular Weight 114.14 g/mol [2]

Exact Mass 114.068079557 Da [2]

Topological Polar Surface Area 37.3 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 1 [2]

Structural Analysis
A definitive structural elucidation of 2-(Hydroxymethyl)cyclopentanone relies on a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a complete,

published experimental dataset for the saturated title compound is not readily available in

public databases, this section outlines the expected spectral characteristics based on known

data for closely related compounds and general spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule.

Predicted ¹H NMR Spectral Data:

The proton NMR spectrum is expected to show complex multiplets for the cyclopentane ring

protons due to diastereotopicity and spin-spin coupling. The hydroxymethyl protons are also

expected to be diastereotopic.
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Proton
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Key Observations

-CH₂-OH ~3.5 - 3.8
Doublet of Doublets

(dd) or Multiplet (m)

Diastereotopic

protons, coupled to

each other and the

adjacent methine

proton.

-OH
Variable (broad

singlet)
Broad Singlet (br s)

Chemical shift is

dependent on

concentration and

solvent.

-CH-CH₂OH ~2.2 - 2.5 Multiplet (m) Methine proton at C2.

Cyclopentyl protons ~1.5 - 2.4 Multiplet (m)

Complex overlapping

multiplets for the

remaining 6 protons

on the cyclopentane

ring.

Predicted ¹³C NMR Spectral Data:

The carbon NMR spectrum will provide information on the number of distinct carbon

environments.

Carbon Predicted Chemical Shift (δ, ppm)

C=O (C1) ~215 - 225

-CH-CH₂OH (C2) ~50 - 60

-CH₂-OH ~60 - 70

Cyclopentyl carbons (C3, C4, C5) ~20 - 40

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.
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Expected IR Absorption Bands:

Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

O-H stretch (alcohol) 3500 - 3200 Strong, broad

C-H stretch (alkane) 3000 - 2850 Medium to Strong

C=O stretch (ketone) ~1745 Strong

C-O stretch (alcohol) 1260 - 1000 Medium to Strong

The carbonyl (C=O) stretching frequency for a five-membered ring ketone is typically around

1745 cm⁻¹, which is higher than that for a six-membered ring or acyclic ketone due to ring

strain.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Expected Mass Spectrometry Data:

Parameter Value

Molecular Ion (M⁺) m/z = 114

Key Fragments

m/z = 96 (M-18, loss of H₂O), m/z = 85 (M-29,

loss of CHO), m/z = 83 (M-31, loss of CH₂OH),

m/z = 55

The fragmentation pattern would likely involve the loss of water from the alcohol, and alpha-

cleavage adjacent to the ketone or alcohol.

Experimental Protocols
The following sections detail the synthetic and analytical procedures for 2-
(Hydroxymethyl)cyclopentanone.
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Synthesis of 2-(Hydroxymethyl)cyclopentanone
A common method for the synthesis of 2-(hydroxymethyl)cyclopentanone is through the

reduction of 2-(hydroxymethyl)-2-cyclopenten-1-one. The latter can be prepared via a Morita-

Baylis-Hillman reaction or other multi-step syntheses.

Synthesis of 2-Hydroxymethyl-2-cyclopentenone:

A detailed procedure is available in Organic Syntheses. This involves the reaction of 2-bromo-

2-cyclopentenone ethylene ketal with formaldehyde, followed by hydrolysis of the ketal.

Reduction to 2-(Hydroxymethyl)cyclopentanone:

The unsaturated ketone can be reduced to the saturated analog using standard catalytic

hydrogenation methods (e.g., H₂ gas with a Palladium on carbon catalyst) or other reducing

agents that selectively reduce the carbon-carbon double bond without affecting the ketone and

alcohol functional groups.

Spectroscopic Analysis Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in 0.6-0.8

mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended

for better resolution of the complex multiplets.

¹H NMR Acquisition: Acquire a one-dimensional proton NMR spectrum with a sufficient

number of scans to obtain a good signal-to-noise ratio. Integration of the peaks should be

performed to determine the relative number of protons.

¹³C NMR Acquisition: Acquire a proton-decoupled one-dimensional carbon NMR spectrum. A

DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed

to differentiate between CH, CH₂, and CH₃ groups.

Infrared (IR) Spectroscopy:
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Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates

(e.g., NaCl or KBr). Alternatively, the sample can be dissolved in a suitable solvent (e.g.,

CCl₄ or CHCl₃) and the spectrum recorded in a solution cell.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

Data Acquisition: Record the spectrum in the range of 4000-400 cm⁻¹. A background

spectrum should be acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS):

Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via

a suitable ionization method, such as Electron Ionization (EI) or Electrospray Ionization

(ESI). Gas Chromatography-Mass Spectrometry (GC-MS) is often employed for volatile

compounds.

Instrumentation: A mass spectrometer capable of providing high-resolution mass data is

preferred for accurate mass determination.

Visualizations
Synthesis Workflow
The following diagram illustrates a potential synthetic pathway to 2-
(Hydroxymethyl)cyclopentanone.
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Synthesis of 2-(Hydroxymethyl)cyclopentanone

Starting Material
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2-Bromo-2-cyclopentenone
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ethylene ketal

Ketalization
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ethylene ketal
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Formaldehyde

2-Hydroxymethyl-2-cyclopentenone

Hydrolysis
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Reduction (e.g., H₂/Pd-C)

Click to download full resolution via product page

Caption: A multi-step synthesis pathway for 2-(Hydroxymethyl)cyclopentanone.
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Structural Diagram for NMR Analysis
This diagram shows the structure of 2-(Hydroxymethyl)cyclopentanone with atom numbering

to facilitate the discussion of NMR spectral assignments.

Caption: Numbering scheme for 2-(Hydroxymethyl)cyclopentanone.

Conclusion
2-(Hydroxymethyl)cyclopentanone is a fundamentally important synthetic intermediate.

While comprehensive experimental structural data is not widely disseminated in public

databases, its structure can be reliably predicted and confirmed using standard spectroscopic

techniques. The protocols outlined in this guide provide a framework for its synthesis and

characterization, which is essential for its application in research and development, particularly

in the fields of medicinal chemistry and natural product synthesis. Further investigation to

obtain and publish a complete set of experimental data, including crystallographic analysis,

would be a valuable contribution to the chemical community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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